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Compound of Interest

Compound Name: 2,6-Dichloro-3,5-dimethylpyridine

CAS No.: 125849-95-8

Cat. No.: B14140084

Get Quote

2,6-Dichloro-3,5-dimethylpyridine is a highly specialized heterocyclic building block. Unlike

its unmethylated parent (2,6-dichloropyridine), the presence of methyl groups at the 3 and 5

positions introduces significant steric and electronic modulation, altering its reactivity profile in

nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.
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Property Specification

CAS Number 125849-95-8

IUPAC Name 2,6-dichloro-3,5-dimethylpyridine

Synonyms 2,6-Dichloro-3,5-lutidine

Molecular Formula

Molecular Weight 176.04 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Acidity (

)

Weakly basic (Pyridine N lone pair is sterically

hindered)

Part 2: Synthetic Architecture
The synthesis of 2,6-dichloro-3,5-dimethylpyridine is rarely achieved via direct chlorination of

3,5-lutidine due to the lack of regiocontrol (radical chlorination attacks the methyl groups). The

industry-standard protocol relies on the Deoxychlorination of 3,5-dimethyl-2,6-

dihydroxypyridine.

Mechanism & Protocol
The transformation utilizes Phosphoryl chloride (

) as both the solvent and chlorinating agent.[5] The reaction proceeds through the activation of
the tautomeric pyridone oxygens into dichlorophosphate leaving groups, followed by
nucleophilic attack by chloride ions.

Step-by-Step Protocol:

Precursor Preparation: 3,5-dimethyl-2,6-dihydroxypyridine is synthesized via the

condensation of diethyl methylmalonate with urea or a similar cyclization strategy.
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Chlorination Setup: Charge a round-bottom flask with 3,5-dimethyl-2,6-dihydroxypyridine (1.0

eq).

Reagent Addition: Add

(excess, typically 5-10 eq) carefully. Note:

(1.0 eq) is often added to accelerate the reaction.

Thermal Activation: Reflux the mixture (approx. 105°C) for 4–6 hours until gas evolution (

) ceases.

Quenching (Critical): Cool to room temperature. Pour the reaction mixture slowly onto

crushed ice/water with vigorous stirring to hydrolyze excess

. Exothermic hazard.

Isolation: Extract with Dichloromethane (DCM). Wash organic layer with saturated

to remove phosphoric acid byproducts. Dry over

and concentrate.

Synthesis Workflow Diagram
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Figure 1: Deoxychlorination pathway converting the dihydroxy precursor to the dichloro target.

Part 3: Reactivity & Chemo-selectivity Profile[6][7]
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The core value of 2,6-dichloro-3,5-dimethylpyridine lies in its regio-controlled reactivity. The

molecule possesses

symmetry, making the two chlorine atoms equivalent initially. However, once the first
substitution occurs, the symmetry breaks.

Nucleophilic Aromatic Substitution ( )
The 3,5-methyl groups exert a steric braking effect on the adjacent 2,6-positions.

Mono-Substitution: Achieving mono-substitution is easier than with unsubstituted 2,6-

dichloropyridine. The steric bulk hinders the approach of a second nucleophile after the first

substitution, allowing for the isolation of non-symmetric 2-functionalized-6-chloropyridines.

Nucleophiles: Alkoxides (

), Thiolates (

), and Amines (

).

Metal-Catalyzed Cross-Coupling
Suzuki-Miyaura: Coupling with arylboronic acids occurs at the 2-position.

Buchwald-Hartwig: Amination is viable but requires bulky phosphine ligands (e.g., Xantphos,

BINAP) to overcome the ortho-methyl steric hindrance.

Reactivity Logic Diagram
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Figure 2: Divergent reactivity pathways driven by stoichiometry and catalyst choice.

Part 4: Handling & Safety Protocols
This compound is a halogenated pyridine and must be handled as a hazardous chemical.

Hazards:

Acute Toxicity: Harmful if swallowed or inhaled.

Irritation: Causes skin and serious eye irritation (H315, H319).

Target Organs: Respiratory system (H335).

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Moisture

sensitive (hydrolysis of C-Cl bond is slow but possible over long periods).

Waste Disposal: Must be disposed of as halogenated organic waste. Do not mix with strong

oxidizers or acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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